Cas no 90734-82-0 (1,3-Dioxane-4,6-dione, 2,2-dimethyl-5-(3-oxobutyl)-)
90734-82-0 structure
Product Name:1,3-Dioxane-4,6-dione, 2,2-dimethyl-5-(3-oxobutyl)-
CAS No:90734-82-0
MF:C10H14O5
MW:214.215163707733
CID:788453
PubChem ID:11042101
Update Time:2025-04-19
1,3-Dioxane-4,6-dione, 2,2-dimethyl-5-(3-oxobutyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dioxane-4,6-dione, 2,2-dimethyl-5-(3-oxobutyl)-
- 2,2-dimethyl-5-(3-oxobutyl)-1,3-dioxane-4,6-dione
- 90734-82-0
- DTXSID60453038
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- Inchi: 1S/C10H14O5/c1-6(11)4-5-7-8(12)14-10(2,3)15-9(7)13/h7H,4-5H2,1-3H3
- InChI Key: OPAKERNVOIXBSQ-UHFFFAOYSA-N
- SMILES: O1C(C(C(=O)OC1(C)C)CCC(C)=O)=O
Computed Properties
- Exact Mass: 214.08412354g/mol
- Monoisotopic Mass: 214.08412354g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 69.7Ų
1,3-Dioxane-4,6-dione, 2,2-dimethyl-5-(3-oxobutyl)- Related Literature
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
90734-82-0 (1,3-Dioxane-4,6-dione, 2,2-dimethyl-5-(3-oxobutyl)-) Related Products
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